2-(1-Pyrrolidinyl)-4-(hydroxymethyl)thiazole

• Molecular Formula: C8H12N2OS
• Molecular Weight: 184.26 g/mol
• IUPAC Name: (2-pyrrolidin-1-yl-1,3-thiazol-4-yl)methanol
• InChI: InChI=1S/C8H12N2OS/c11-5-7-6-12-8(9-7)10-3-1-2-4-10/h6,11H,1-5H2
• InChI Key: JSBQCBWNBNYQMY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC(=CS2)CO

Description

2-(1-Pyrrolidinyl)-4-(hydroxymethyl)thiazole is a useful research compound. Its molecular formula is C8H12N2OS and its molecular weight is 184.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using the procedure of Example 11C but replacing ethyl 2-(4-morpholinyl)thiazole-4-carboxylate with ethyl 2-(1-pyrrolidinyl)thiazole-4-carboxylate provided, after silica gel chromatography using 2-4% methanol in chloroform, the desired compound (Rf 0.26, 4% methanol in chloroform) in 53% yield. 1H NMR (CDCl3) δ2.04 (m, 4H), 2.75 (br, 1H), 3.45 (m, 4H), 4.56 (s, 2H), 6.32 (s, 1H). Mass spectrum: (M+H)+ =185.